Cas no 83846-60-0 (Butanal,2-[chloro(4-fluorophenyl)methylene]-)
![Butanal,2-[chloro(4-fluorophenyl)methylene]- structure](https://ossimg.kuujia.com/scimg/84000/83846-60-0x500.png)
83846-60-0 structure
Product Name:Butanal,2-[chloro(4-fluorophenyl)methylene]-
CAS No:83846-60-0
MF:C11H10ClFO
MW:212.647905826569
CID:729349
PubChem ID:44148813
Update Time:2025-04-19
Butanal,2-[chloro(4-fluorophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Butanal,2-[chloro(4-fluorophenyl)methylene]-
- 2-[chloro(4-fluorophenyl)methylene]butyraldehyde
- 2-[chloro-(4-fluorophenyl)methylidene]butanal
- EINECS 281-037-1
- 83846-60-0
- 2-(Chloro(4-fluorophenyl)methylene)butyraldehyde
-
- Inchi： 1S/C11H10ClFO/c1-2-8(7-14)11(12)9-3-5-10(13)6-4-9/h3-7H,2H2,1H3/b11-8-
- InChI Key： ZGIFYCALAOVWQJ-FLIBITNWSA-N
- SMILES： Cl/C(/C1C=CC(=CC=1)F)=C(\C=O)/CC
Computed Properties
- Exact Mass: 212.040421
- Monoisotopic Mass: 212.040421
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.1
Experimental Properties
- Density: 1.184
- Boiling Point: 284°C at 760 mmHg
- Flash Point: 125.6°C
- Refractive Index: 1.524
Butanal,2-[chloro(4-fluorophenyl)methylene]- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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